Cas no 20576-83-4 (1,4-Benzenedicarboxylicacid, 1-phenyl ester)

• Product Name: 1,4-Benzenedicarboxylicacid, 1-phenyl ester
• CAS No: 20576-83-4
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 286293
• PubChem ID: 177142
• Update Time: 2025-04-19

1,4-Benzenedicarboxylicacid, 1-phenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 1-phenyl ester
• 4-phenoxycarbonylbenzoic acid
• SCHEMBL817796
• 1,4-Benzenedicarboxylic acid, 1-phenyl ester
• DTXSID60942770
• Terephthalic acid, phenyl ester
• AKOS003273140
• 20576-83-4
• 4-(PHENOXYCARBONYL)BENZOIC ACID

• Inchi： 1S/C14H10O4/c15-13(16)10-6-8-11(9-7-10)14(17)18-12-4-2-1-3-5-12/h1-9H,(H,15,16)
• InChI Key： SCMJJGWRVSLYLK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.306
• Boiling Point: 438.8°C at 760 mmHg
• Flash Point: 170.7°C
• Refractive Index: 1.616
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones